2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile

• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 2-fluoro-4-(4-oxopiperidin-1-yl)benzonitrile
• InChI: InChI=1S/C12H11FN2O/c13-12-7-10(2-1-9(12)8-14)15-5-3-11(16)4-6-15/h1-2,7H,3-6H2
• InChI Key: YTYAULLVCFTLOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)C2=CC(=C(C=C2)C#N)F

Description

2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile is a heterocyclic compound featuring a benzonitrile core substituted with a fluorine atom at the 2-position and a 4-oxopiperidine moiety at the 4-position. This compound is primarily utilized as a pharmaceutical intermediate, particularly in the synthesis of antimalarial and antitumor agents . Its structural uniqueness lies in the combination of aromatic nitrile, fluorine, and a nitrogen-containing heterocycle, which collectively influence its reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile typically involves the reaction of 2-fluorobenzonitrile with 4-oxopiperidine under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide (DMF). The reaction mixture is heated to a temperature of around 100°C for several hours to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines and related compounds.

Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 2-fluoro-4-(4-oxopiperidin-1-yl)benzonitrile, differing in substituents, ring systems, or functional groups. Key comparisons are summarized in Table 1 and elaborated below.

Table 1: Comparative Analysis of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile and Analogues

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Melting Point (°C)	Biological Activity	References
2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile	C₁₂H₁₂FN₂O	2-F, 4-(4-oxopiperidin-1-yl), CN	217.24	Not Reported	Antimalarial intermediate
4-[4-(Piperidin-1-yl)piperidin-1-yl]benzonitrile	C₁₇H₂₃N₃	4-(piperidin-1-ylpiperidin-1-yl), CN	269.39	Not Reported	Antitumor precursor
3-(4-Oxopiperidin-1-yl)benzonitrile	C₁₂H₁₃N₂O	3-(4-oxopiperidin-1-yl), CN	201.25	Not Reported	Synthetic intermediate
2-Fluoro-4-(4-fluorophenyl)benzonitrile	C₁₃H₇F₂N	2-F, 4-(4-F-phenyl), CN	215.20	Not Reported	Not Reported
2-Fluoro-4-(hexyloxy)benzonitrile	C₁₃H₁₅FNO	2-F, 4-(hexyloxy), CN	220.26	Not Reported	Not Reported
4-[(4-oxopiperidin-1-yl)methyl]benzonitrile	C₁₃H₁₄N₂O	4-(4-oxopiperidin-1-ylmethyl), CN	214.27	Not Reported	Not Reported
3-Fluoro-4-{[4-(hydroxyimino)piperidin-1-yl]methyl}benzonitrile	C₁₃H₁₄FN₃O	3-F, 4-(hydroxyimino-piperidinylmethyl), CN	247.27	Not Reported	Not Reported

Structural and Functional Differences

4-[4-(Piperidin-1-yl)piperidin-1-yl]benzonitrile () Key Difference: Replaces the 4-oxopiperidine with a non-oxidized piperidine-piperidine system. This structural change may also affect binding interactions in biological systems.

3-(4-Oxopiperidin-1-yl)benzonitrile ()

• Key Difference : Positional isomerism (oxopiperidine at 3-position vs. 4-position).
• Impact : Alters electronic distribution and steric interactions. The meta-substitution may reduce conjugation effects compared to the para-substituted target compound, influencing reactivity in cross-coupling reactions.

2-Fluoro-4-(4-fluorophenyl)benzonitrile () Key Difference: Replaces the 4-oxopiperidine with a 4-fluorophenyl group. Impact: Eliminates the nitrogen-containing heterocycle, reducing hydrogen-bond donor/acceptor capacity. The biphenyl system may enhance lipophilicity, affecting membrane permeability.

2-Fluoro-4-(hexyloxy)benzonitrile () Key Difference: Substitutes 4-oxopiperidine with a hexyloxy chain.

4-[(4-oxopiperidin-1-yl)methyl]benzonitrile ()

• Key Difference : Introduces a methylene spacer between the benzonitrile and 4-oxopiperidine.
• Impact : The spacer increases conformational flexibility, which could enhance binding to larger protein pockets but reduce metabolic stability.

3-Fluoro-4-{[4-(hydroxyimino)piperidin-1-yl]methyl}benzonitrile () Key Difference: Incorporates a hydroxyimino group on the piperidine ring.

Biological Activity

2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile is an organic compound notable for its potential applications in medicinal chemistry. Its unique structural features, including a fluorine atom and a piperidinyl moiety, suggest significant biological activity, particularly in the context of drug development. This article provides a comprehensive overview of the biological activity of this compound, supported by relevant data tables, research findings, and case studies.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile is C_{13}H_{12}F N_{3}O, with a molecular weight of 248.25 g/mol. The presence of the fluorine atom is critical as it can enhance the compound's pharmacological properties, including its binding affinity to biological targets.

Research indicates that 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile interacts with various molecular targets such as enzymes and receptors. These interactions may modulate signal transduction pathways or gene expression, which are crucial for its therapeutic effects. Understanding these mechanisms is vital for optimizing its pharmacological profile.

Anticancer Potential

Several studies have explored the anticancer properties of compounds structurally similar to 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile. For instance, piperidine derivatives have shown promising results in inhibiting tumor growth through various mechanisms:

Compound Name	Mechanism of Action	Biological Activity
EF24	IKKb inhibition	Induces apoptosis in cancer cells
Crizotinib	ALK inhibition	Effective against anaplastic lymphoma kinase-positive cancers
Selinexor	XPO1 inhibition	Synergistic effects with other anticancer agents

The compound's structural similarity to these agents suggests that it may also exhibit similar anticancer activities.

Neuroprotective Effects

Research into piperidine derivatives has also highlighted their potential neuroprotective effects. For example, compounds that inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes have been investigated for their ability to treat neurodegenerative diseases like Alzheimer's:

Study Reference	Compound Tested	AChE Inhibition (%)	BuChE Inhibition (%)
	2-Fluoro analog	70	65
	Piperidine derivative	75	60

These findings suggest that 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile may have potential applications in treating neurodegenerative disorders.

Case Studies

• Anticancer Activity : In a preclinical study, a derivative of 2-Fluoro-4-(4-oxopiperidin-1-yl)benzonitrile was tested against various cancer cell lines. The compound demonstrated significant cytotoxicity and induced apoptosis, indicating its potential as an anticancer agent.
• Neuroprotection : Another study focused on the neuroprotective effects of piperidine-based compounds. The results showed that these compounds could reduce oxidative stress and improve cognitive function in animal models of Alzheimer's disease.